3-(4-fluorophenyl)-2-imino-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(4-fluorophenyl)-2-imino-5-[(4-methylphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H13FN2OS/c1-11-2-4-12(5-3-11)10-15-16(21)20(17(19)22-15)14-8-6-13(18)7-9-14/h2-10,19H,1H3/b15-10-,19-17?
• InChI Key: CJUPKBJQYUBNCX-QFULKBQASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=N)S2)C3=CC=C(C=C3)F
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=N)S2)C3=CC=C(C=C3)F
• Molecular Formula: C17H13FN2OS
• Molecular Weight: 312.4 g/mol

Description

3-(4-fluorophenyl)-2-imino-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one, commonly known as FMIT, is a synthetic compound that has been extensively studied for its potential applications in various fields of science. FMIT belongs to the class of thiazolidinone derivatives, which exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of FMIT is not fully understood. However, it is believed that FMIT exerts its biological activities by interacting with various cellular targets, including enzymes and receptors.
Biochemical and Physiological Effects:
FMIT has been found to exhibit a wide range of biochemical and physiological effects. FMIT has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. FMIT has also been found to exhibit cytotoxic effects on various cancer cell lines.

Advantages and Limitations for Lab Experiments

FMIT has several advantages for use in laboratory experiments. FMIT is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities. However, FMIT also has several limitations. FMIT is relatively unstable and can decompose under certain conditions. Additionally, FMIT can be toxic to certain cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on FMIT. One potential direction is to study the structure-activity relationship of FMIT and its derivatives to identify compounds with improved biological activities. Another potential direction is to study the pharmacokinetics and pharmacodynamics of FMIT to better understand its potential applications in medicine. Finally, further studies are needed to elucidate the exact mechanism of action of FMIT and its derivatives.

Synthesis Methods

The synthesis of FMIT involves the reaction of 4-fluoroaniline and 4-methylbenzaldehyde with thiosemicarbazide in the presence of acetic acid and glacial acetic acid. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

FMIT has been studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. FMIT has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory activities.